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Compound of Interest

Compound Name: 2-Methylphenethyl alcohol

Cat. No.: B011782 Get Quote

An In-depth Technical Guide to 2-Methylphenethyl Alcohol (CAS: 19819-98-8)

This technical guide provides a comprehensive overview of 2-Methylphenethyl alcohol (CAS

number 19819-98-8), also known as o-methylphenethyl alcohol. It is intended for researchers,

scientists, and professionals in drug development and chemical synthesis. This document

details the compound's physicochemical properties, synthesis protocols, applications, and

biological significance.

Core Physicochemical Properties
2-Methylphenethyl alcohol is a colorless to pale yellow liquid with a characteristic pleasant,

floral odor.[1][2] It is an aromatic alcohol featuring a two-carbon ethyl chain attached to a

phenyl ring with a methyl substituent at the ortho position.[1] This structure contributes to its

moderate solubility in water and higher solubility in organic solvents.[1]

Quantitative Data Summary
The following table summarizes the key quantitative properties of 2-Methylphenethyl alcohol.
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Property Value Reference

Molecular Formula C₉H₁₂O [3][4]

Molecular Weight 136.19 g/mol [3][5]

Boiling Point 243-244 °C (at 760 mmHg) [6]

Melting Point 1-2 °C [2][7]

Density 1.016 g/mL (at 25 °C) [6]

Refractive Index n20/D 1.535 [6]

Flash Point 92.78 °C (199.00 °F) [2]

LogP (Octanol/Water Partition

Coefficient)
2.3 (Computed) [5]

Synthesis and Experimental Protocols
2-Methylphenethyl alcohol can be synthesized through various laboratory methods. A

common approach involves the reaction of a Grignard reagent with an epoxide, or the

reduction of a corresponding carboxylic acid or ester.[8] A detailed experimental protocol for

one such synthesis is outlined below.

Experimental Protocol: Synthesis from Benzyl Chloride
and Paraformaldehyde
This protocol describes the synthesis of a phenethyl alcohol derivative, which can be adapted

for 2-Methylphenethyl alcohol.[3]

Materials:

Zinc dust (Zn)

Tetrahydrofuran (THF)

1,2-Dibromoethane
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Chlorotrimethylsilane

Benzyl chloride

Paraformaldehyde

Saturated NH₄Cl solution

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Silica gel

Procedure:

Add 654 mg (10.0 mmol, 2.0 equiv) of Zinc dust to a two-neck Schlenk flask equipped with a

magnetic stirring bar and septum, previously dried under high vacuum.

Add 20 mL of THF to the flask.

Introduce 5 mol% of 1,2-dibromoethane and heat the mixture until ebullition occurs.

Cool the reaction mixture to room temperature and add 1 mol% of chlorotrimethylsilane.

Heat the mixture again until ebullition.

After cooling to room temperature, add a solution of 633 mg (5.0 mmol, 1 equiv) of benzyl

chloride in 10 mL of THF. Heat the mixture at 70 °C for 2 hours.

Cool the reaction to room temperature and slowly add 450 mg (15.0 mmol, 3.0 equiv) of

paraformaldehyde.

Heat the flask again at 70 °C for 6 hours.

Cool the solution to room temperature and quench the reaction by adding a saturated NH₄Cl

solution.

Separate the phases and extract the aqueous layer with 100 mL of ethyl acetate.
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Combine the organic layers, wash with 20 mL of water and 10 mL of brine, and then dry over

Na₂SO₄.

Evaporate the solvents under reduced pressure.

Purify the residue by silica gel column chromatography using cyclohexane or a

cyclohexane/ethyl acetate mixture as the eluent to obtain the final product.[3]
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Reaction Preparation

Main Reaction

Workup and Purification

1. Add Zn dust and THF
to a dried Schlenk flask

2. Add 1,2-Dibromoethane
and heat to boiling

3. Cool, add Chlorotrimethylsilane,
and heat to boiling again

4. Cool, add Benzyl Chloride
solution in THF

5. Heat at 70°C for 2 hours

6. Cool, add Paraformaldehyde

7. Heat at 70°C for 6 hours

8. Cool and quench with
saturated NH4Cl solution

9. Separate phases and extract
aqueous layer with Ethyl Acetate

10. Combine organic layers,
wash, and dry over Na2SO4

11. Evaporate solvents

12. Purify by silica gel
column chromatography

Final Product:
2-Methylphenethyl alcohol

Click to download full resolution via product page

Diagram 1: Experimental workflow for the synthesis of a phenethyl alcohol derivative.
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Applications and Biological Significance
2-Methylphenethyl alcohol is a versatile compound with applications spanning various

industries. Its pleasant odor makes it a valuable ingredient in the fragrance and cosmetic

sectors.[1]

Key Applications:

Fragrance Industry: Used as a fragrance component in perfumes, deodorants, and lotions.[1]

[9]

Cosmetic Industry: Incorporated into shampoos, creams, and other personal care products

for its aromatic properties.[1][9]

Chemical Synthesis: Serves as a starting material or intermediate in the synthesis of other

organic compounds.[6]

Flavoring Agent: Although less common, its structural isomer, p-methyl phenethyl alcohol, is

used to add a sweet, honey-like taste to beverages and foods.[9]

Biological Activities: Some research suggests that 2-Methylphenethyl alcohol possesses anti-

inflammatory and anti-cancer properties.[1] It has been shown to inhibit the production of

prostaglandins, which are mediators of inflammation and pain.[1] Like other aromatic alcohols,

it can insert into lipid bilayers, disrupting membrane organization, which is linked to its

bacteriostatic activity.[10] The combination of phenethyl alcohol with caprylyl glycol has been

shown to have a synergistic antimicrobial effect, making it a potential alternative to traditional

preservatives in cosmetics.[11]
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Diagram 2: Relationship between properties and applications of 2-Methylphenethyl alcohol.

Safety and Toxicology
2-Methylphenethyl alcohol should be handled with care, as it may cause skin and eye

irritation.[1][12] It is recommended to use appropriate personal protective equipment, such as

gloves and eyeshields, when handling this compound. The toxicological properties have not

been fully investigated, and it is classified as a combustible liquid.[12]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Methylphenethyl
alcohol. Mass spectrometry data (electron ionization) is available through the National Institute

of Standards and Technology (NIST) database.[13] This data, along with NMR and IR

spectroscopy, would provide a complete structural confirmation.

Conclusion
2-Methylphenethyl alcohol is a significant aromatic alcohol with established applications in

the fragrance and cosmetic industries and potential for broader use due to its reported

biological activities. The synthesis protocols are well-defined, allowing for its preparation for
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research and commercial purposes. Further investigation into its biological mechanisms and

toxicological profile will be beneficial for expanding its applications, particularly in the

pharmaceutical and drug development fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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